Cas no 1396782-29-8 (N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide)

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide is a specialized organic compound featuring a tetrazole moiety linked to a phenyl group and a trifluoromethyl-substituted benzamide. The presence of the tetrazole ring enhances its potential as a pharmacophore, often contributing to metabolic stability and binding affinity in medicinal chemistry applications. The trifluoromethyl group improves lipophilicity and bioavailability, making it valuable in drug discovery. This compound may serve as an intermediate in synthesizing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its structural complexity allows for precise interactions with biological targets, underscoring its utility in research and pharmaceutical development.
N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide structure
1396782-29-8 structure
Product Name:N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide
CAS No:1396782-29-8
MF:C16H12F3N5O2
MW:363.293992996216
CID:5972228
PubChem ID:71790943
Update Time:2025-06-14

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide
    • N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-2-(trifluoromethyl)benzamide
    • AKOS024540854
    • CCG-337132
    • N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(trifluoromethyl)benzamide
    • F6233-0077
    • VU0538388-1
    • N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(trifluoromethyl)benzamide
    • 1396782-29-8
    • Inchi: 1S/C16H12F3N5O2/c1-23-15(26)24(22-21-23)11-8-6-10(7-9-11)20-14(25)12-4-2-3-5-13(12)16(17,18)19/h2-9H,1H3,(H,20,25)
    • InChI Key: DWHLNVBSBBYETD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(N2C(=O)N(C)N=N2)C=C1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

  • Exact Mass: 363.09430913g/mol
  • Monoisotopic Mass: 363.09430913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 77.4Ų

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide Pricemore >>

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N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide Related Literature

Additional information on N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide

Comprehensive Analysis of N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide (CAS 1396782-29-8)

The compound N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide (CAS 1396782-29-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tetrazole ring and a trifluoromethyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide has surged, driven by their versatility in drug discovery. The tetrazole moiety, in particular, is known for its metabolic stability and hydrogen-bonding capabilities, which are critical for enhancing drug-likeness. This compound’s CAS 1396782-29-8 identifier is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in the scientific community is the role of trifluoromethyl-containing compounds in improving pharmacokinetic properties. The presence of this group in N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide enhances its lipophilicity and bioavailability, making it a subject of intense study. Researchers are also exploring its potential as a protease inhibitor or kinase modulator, given its structural resemblance to known pharmacophores.

The synthesis of CAS 1396782-29-8 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds. This aligns with the broader industry trend toward environmentally friendly manufacturing processes, a topic frequently queried in search engines.

Another area of interest is the compound’s potential applications in agrochemicals. The tetrazole and trifluoromethyl functionalities are known to confer pesticidal and herbicidal activities, making N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide a candidate for crop protection research. This aligns with the global focus on sustainable agriculture and the need for novel solutions to combat resistant pests.

From a regulatory perspective, CAS 1396782-29-8 is not classified under restricted categories, which facilitates its use in research and development. However, thorough toxicological studies are essential to ensure its safety profile, a topic often highlighted in academic and industrial discussions. The compound’s structure-activity relationship (SAR) is also a key focus, as it helps optimize its efficacy for specific applications.

In summary, N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(trifluoromethyl)benzamide (CAS 1396782-29-8) represents a compelling case study in modern chemical research. Its multifaceted properties and applicability across pharmaceuticals and agrochemicals underscore its importance. As the scientific community continues to explore its potential, this compound is likely to remain a hot topic in both academic and industrial circles.

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